molecular formula C7H9ClN2O B8772581 5-Chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde

5-Chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde

Cat. No.: B8772581
M. Wt: 172.61 g/mol
InChI Key: WOBFEYGBZLDDBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C7H9ClN2O and its molecular weight is 172.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H9ClN2O

Molecular Weight

172.61 g/mol

IUPAC Name

5-chloro-1-ethyl-3-methylpyrazole-4-carbaldehyde

InChI

InChI=1S/C7H9ClN2O/c1-3-10-7(8)6(4-11)5(2)9-10/h4H,3H2,1-2H3

InChI Key

WOBFEYGBZLDDBX-UHFFFAOYSA-N

Canonical SMILES

CCN1C(=C(C(=N1)C)C=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 28.7 ml of anhydrous N,N-dimethylformamide at 0° C. were added slowly 80.7 ml of phosphorus oxychloride then 15.6 g of 2-ethyl-5-methyl-2H-pyrazol-3-ol. The mixture was stirred under nitrogen at 80° C. for 1 hour, poured into 700 ml of water at 0° C. then extracted six times with 350 ml of diethyl ether. The combined extracts were dried over magnesium sulphate, filtered and evaporated to leave 9.3 g of 5-chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde as an orange liquid which was used without further purification.
Quantity
28.7 mL
Type
reactant
Reaction Step One
Quantity
80.7 mL
Type
reactant
Reaction Step One
Quantity
15.6 g
Type
reactant
Reaction Step Two
Name
Quantity
700 mL
Type
solvent
Reaction Step Three

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